Cas no 2641624-60-2 (Prostaglandin E2-biotin)

• Product Name: Prostaglandin E2-biotin
• CAS No: 2641624-60-2
• MF: C₃₅H₅₈N₄O₆S
• MW: 662.923228740692
• CID: 6624015
• PubChem ID: 124587500
• Update Time: 2024-01-05

Prostaglandin E2-biotin Chemical and Physical Properties

Names and Identifiers

• Prostaglandin E2-biotin
• 2641624-60-2
• (Z)-N-[5-[5-[(3aS,4R,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]pentyl]-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enamide
• 1H-Thieno[3,4-d]imidazole-4-pentanamide, N-[5-[[(5Z,11α,13E,15S)-11,15-dihydroxy-1,9-dioxoprosta-5,13-dien-1-yl]amino]pentyl]hexahydro-2-oxo-, (3aS,4R,6aS)-

• Inchi： 1S/C35H58N4O6S/c1-2-3-7-14-25(40)19-20-27-26(29(41)23-30(27)42)15-8-4-5-9-17-32(43)36-21-12-6-13-22-37-33(44)18-11-10-16-31-34-28(24-46-31)38-35(45)39-34/h4,8,19-20,25-28,30-31,34,40,42H,2-3,5-7,9-18,21-24H2,1H3,(H,36,43)(H,37,44)(H2,38,39,45)/b8-4-,20-19+/t25-,26+,27+,28-,30+,31+,34-/m0/s1
• InChI Key： PREZBUUQJJPPFV-VTPUZKRBSA-N
• SMILES： S1C[C@H]2[C@@H]([C@H]1CCCCC(NCCCCCNC(CCC/C=C\C[C@H]1C(C[C@H]([C@@H]1/C=C/[C@H](CCCCC)O)O)=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 662.40770676g/mol
• Monoisotopic Mass: 662.40770676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 46
• Rotatable Bond Count: 23
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 182Ų

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 930.5±65.0 °C(Predicted)
• Solubility: Dmf:10mg/ml; Dmso:10mg/ml; Ethanol: 10mg/ml; PBS (pH 7.2):0.1 mg/ml
• pka: 13.79±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds